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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of
ethylammonium acetate. The information is compiled for professionals in research and drug
development, with a focus on data presentation, experimental context, and the fundamental
chemistry governing its applications.

Core Chemical and Physical Properties

Ethylammonium acetate is an organoammonium salt formed from the acid-base reaction
between ethylamine and acetic acid.[1][2] As a salt of a weak base and a weak acid, its
properties in solution are of significant interest, particularly for applications requiring buffering
capacity.[3] While specific experimental data for some physical properties are not widely
published, the following tables summarize known computed values and expected properties
based on analogous compounds.

General and Computed Properties

The fundamental identifiers and computed molecular properties for ethylammonium acetate
are well-established.
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Property Value Reference(s)

IUPAC Name ethylazanium acetate [1]

Ethylamine acetic acid salt,
Synonyms o [1]
Ethanaminium acetate

Molecular Formula C4H11NO2 [1]
Molecular Weight 105.14 g/mol [1]
Exact Mass 105.078978594 Da [1]
SMILES CC[NH3+].CC(=0)[O-] [1]
InChikey QRMKTNANRJCRCY- (]

UHFFFAOYSA-N

Topological Polar Surface Area  67.8 A2 [1]

Acetic Acid (CID: 176),
Component Compounds ) [1]
Ethylamine (CID: 6341)

Estimated Physical Properties

Direct experimental values for properties such as melting and boiling points are not readily
available. The data below are estimations based on chemically similar ammonium salts like
ammonium acetate and diethylammonium acetate.[4][5]
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Estimated Value /
Property L Reference(s)
Description

) Expected to be a white,
Physical Appearance ) ] ) [4][5]
crystalline, hygroscopic solid.

Expected to be a relatively low-
_ _ melting solid. For comparison,
Melting Point ) [51[6]
ammonium acetate melts at

114 °C.

Not applicable; likely
Boiling Point decomposes upon strong [5]

heating.

Expected to be slightly denser
) than water. Ammonium acetate
Density , [31[5]
has a density of 1.073-1.17

g/cms.

Expected to be highly soluble
Solubility in water and soluble in polar [417118]
organic solvents like ethanol.

Acid-Base Chemistry and Buffering Capacity

The primary utility of ethylammonium acetate in many laboratory and pharmaceutical contexts
stems from its nature as a salt of a weak acid (acetic acid, pKa = 4.76) and a weak base
(ethylamine, pKa of conjugate acid = 10.7). This composition allows it to function as a buffer
across two distinct pH ranges.

The equilibrium in an aqueous solution can be described as follows: CHzCOOH + CH3CH2NH:2
= CH3COO~ + CH3CH2NHs*

This dual-component system can buffer solutions around pH 4.75 (acetate buffer region) and
pH 10.7 (ethylammonium buffer region). This makes it a versatile, albeit unconventional, buffer
for various biochemical assays.
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Figure 1. Acid-base equilibrium of ethylammonium acetate in solution.

Synthesis and Experimental Protocols
General Synthesis Protocol

Ethylammonium acetate is synthesized via a straightforward acid-base neutralization
reaction. The following protocol is adapted from methods used for similar alkylammonium salts.
[91[10]

Materials:
o Ethylamine (e.g., 70% solution in water or anhydrous)
o Glacial Acetic Acid

o Anhydrous Diethyl Ether (or other suitable non-polar solvent)
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 Stir plate and magnetic stir bar

* Ice bath

e Round-bottom flask and dropping funnel
Methodology:

e Preparation: In a round-bottom flask, dissolve a specific molar amount of ethylamine in
anhydrous diethyl ether. Cool the flask in an ice bath to manage the exothermic nature of the

reaction.

o Reaction: Add one molar equivalent of glacial acetic acid dropwise to the stirred ethylamine
solution using a dropping funnel over 30-60 minutes.

o Precipitation: As the acetic acid is added, the ethylammonium acetate salt, which is
insoluble in diethyl ether, will precipitate out as a white solid.

» Crystallization: After the addition is complete, allow the mixture to stir in the ice bath for
another hour to ensure complete reaction and precipitation. For improved crystal formation,
the mixture can be stored at a low temperature (e.g., 4 °C) overnight.

« |solation and Purification: Collect the solid product by vacuum filtration. Wash the crystals
with a small amount of cold diethyl ether to remove any unreacted starting materials.

e Drying: Dry the purified ethylammonium acetate under a vacuum to remove residual
solvent. Store the final product in a desiccator due to its hygroscopic nature.
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Figure 2. General workflow for the synthesis of ethylammonium acetate.
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Spectroscopic Properties (Predicted)

No definitive, published spectra for ethylammonium acetate were identified. However, the
expected NMR and IR spectral data can be predicted based on the known spectra of its
constituent ions and related molecules like ethyl acetate.

Predicted *H NMR Spectrum

The proton NMR spectrum is expected to show three distinct signals corresponding to the ethyl
group of the cation and the methyl group of the anion.

Chemical

Predicted . o . . Reference(s
. Shift (5, Multiplicity Integration Assignment
Signal
ppm)
) -CHs (of
1 ~1.3 Triplet () 3H [11]
ethyl)
_ -CHs (of
2 ~1.9 Singlet (s) 3H [11]
acetate)
-CH2- (of
3 ~31 Quartet (q) 2H [11]
ethyl)
Broad, )
4 ] Singlet (s) 3H -NHs*
variable

Note: The chemical shift of the -NHs* protons can vary significantly based on solvent,
concentration, and temperature, and may exchange with solvent protons.

Predicted IR Spectrum

The infrared spectrum should feature characteristic absorption bands for the ammonium and
carboxylate functional groups.
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Wavenumber . . .
( 1 Vibration Type Functional Group Reference(s)
cm-
3200-2800 N-H Stretch R-NHs* [12]
2980-2850 C-H Stretch (sp?3) Alkyl C-H [13]
C=0 Asymmetric
1600-1550 Carboxylate (COO™) [12]
Stretch
C=0 Symmetric
1420-1380 Carboxylate (COO") [12]

Stretch

Applications in Research and Drug Development

While direct applications of ethylammonium acetate are not as widely documented as those

for ammonium acetate, its properties make it suitable for several roles in pharmaceutical and

biochemical research:

» Buffering Agent: Like ammonium acetate, it can be used to prepare buffer solutions for

HPLC, capillary electrophoresis, and various enzymatic or cell-based assays, particularly

where a volatile buffer is required for subsequent analysis by mass spectrometry.[3]

o Phase Transfer Catalyst: The amphiphilic nature of alkylammonium salts allows them to act

as phase transfer catalysts, facilitating reactions between reactants in immiscible phases.[7]

e Reagent in Synthesis: It can serve as a mild base or a source of acetate and

ethylammonium ions in organic synthesis. For example, related compounds like

triethylammonium acetate are used as catalysts in reactions such as the Biginelli

condensation.[14]

Safety and Handling

A specific Safety Data Sheet (SDS) for ethylammonium acetate is not commonly available.

However, based on its components and related compounds, the following precautions should

be observed:
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e Hazards: Assumed to be an irritant to the skin, eyes, and respiratory tract. Handle with

appropriate personal protective equipment (PPE).

+ Handling: Use in a well-ventilated area or fume hood. Avoid inhalation of dust and direct

contact with skin and eyes.

e Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials. Due to its hygroscopic nature, storage in a desiccator is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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